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Compound of Interest

Compound Name: Nitrogen tribromide

Cat. No.: B15176702 Get Quote

Nitrogen tribromide (NBr₃) and nitrogen trichloride (NCl₃) are two inorganic compounds that,

despite their structural similarities as nitrogen trihalides, exhibit significant differences in their

stability and chemical reactivity. This guide provides a detailed comparison of these two

molecules, drawing upon experimental data to highlight their distinct properties. This

information is of particular interest to researchers in inorganic chemistry, materials science, and

drug development who may encounter or synthesize these reactive species.

Physical and Chemical Properties at a Glance
A summary of the key physical and chemical properties of nitrogen tribromide and nitrogen

trichloride is presented below, offering a direct comparison of their fundamental characteristics.
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Property Nitrogen Tribromide (NBr₃) Nitrogen Trichloride (NCl₃)

Appearance Deep-red, volatile solid[1] Yellow, oily liquid

Molar Mass 253.72 g/mol 120.37 g/mol

Bond Energy (N-X) ~220 kJ/mol Not explicitly found

Bond Length (N-X) Not explicitly found 1.754 Å

Bond Angle (X-N-X) ~110.4° 107°

Dipole Moment Small, non-zero (polar) 0.6 D[1]

Stability
Extremely explosive, even at

-100 °C[1]

Explosive, but can be handled

in dilute solution

Decomposition Products
Nitrogen (N₂) and Bromine

(Br₂)

Nitrogen (N₂) and Chlorine

(Cl₂)[1]

Hydrolysis Products
Not readily available in

literature

Ammonia (NH₃) and

Hypochlorous acid (HOCl)[1]

Stability: A Tale of Two Explosives
The most striking difference between NBr₃ and NCl₃ lies in their stability. Nitrogen tribromide
is notoriously unstable, to the point of being explosive even at temperatures as low as -100 °C.

[1] This extreme instability is attributed to the significant size difference and poor orbital overlap

between the small nitrogen atom and the larger bromine atoms, leading to weak N-Br bonds.

Nitrogen trichloride, while also explosive in its pure form, can be handled with relative safety in

dilute solutions. The thermal decomposition of NCl₃ in an inert solvent can be controlled by

heating it to temperatures between 105-140°C, yielding nitrogen and chlorine gas. This

controlled decomposition has been utilized for the safe disposal of NCl₃.

Reactivity: Decomposition and Hydrolysis
Decomposition Pathways
The decomposition of both NBr₃ and NCl₃ proceeds via the cleavage of the nitrogen-halogen

bonds to produce elemental nitrogen and the corresponding halogen.
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2 NBr₃ (s)

N₂ (g) + 3 Br₂ (g)

Δ

Explosive Decomposition
(> -100 °C)
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2 NCl₃ (in inert solvent)

N₂ (g) + 3 Cl₂ (g)

Δ

105-140 °C

Click to download full resolution via product page

Hydrolysis
Nitrogen trichloride undergoes hydrolysis in hot water to produce ammonia and hypochlorous

acid.[1] This reaction is thought to proceed via nucleophilic attack of water on the nitrogen

atom.

NCl₃

[Transition State]

3 H₂O

NH₃ + 3 HOCl
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Detailed information on the hydrolysis of nitrogen tribromide, including its products and

mechanism, is not readily available in the reviewed scientific literature, likely due to its extreme

instability and hazardous nature.

Experimental Protocols
Synthesis of Nitrogen Tribromide (NBr₃)
The first successful isolation of pure NBr₃ was achieved in 1975. The synthesis involves the

reaction of bistrimethylsilylbromamine with bromine monochloride at a very low temperature.

Materials:

Bistrimethylsilylbromamine ((Me₃Si)₂NBr)

Bromine monochloride (BrCl)

Dichloromethane (CH₂Cl₂) (solvent)

Trimethylsilyl chloride (Me₃SiCl) (byproduct)

Procedure: The reaction is carried out at -87 °C in a dichloromethane solution. A solution of

bromine monochloride is added to a solution of bistrimethylsilylbromamine. The reaction

produces nitrogen tribromide and trimethylsilyl chloride as a byproduct.

(Me₃Si)₂NBr + 2 BrCl → NBr₃ + 2 Me₃SiCl

Extreme caution is advised when attempting this synthesis due to the highly explosive nature of

the product.
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Reactants Reaction Conditions

Products

(Me₃Si)₂NBr

NBr₃

2 BrCl CH₂Cl₂ -87 °C

2 Me₃SiCl
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Synthesis of Nitrogen Trichloride (NCl₃)
A common laboratory preparation of nitrogen trichloride involves the reaction of ammonium

sulfate with a source of chlorine in a biphasic solvent system.

Materials:

Ammonium sulfate ((NH₄)₂SO₄)

Chlorine (Cl₂) gas

Chloroform (CHCl₃)

Carbon tetrachloride (CCl₄)

Ice-water bath

Calcium chloride (CaCl₂) (for drying)

Procedure:
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A 10% solution of ammonium sulfate is prepared in a round-bottom flask.

A mixture of chloroform and carbon tetrachloride (10-20%) is added to the flask.

The flask is cooled in an ice-water bath.

A strong current of chlorine gas is passed through the solution for approximately one hour

with vigorous shaking.

The organic layer, containing the NCl₃, is separated.

The organic layer is washed with a 5% ammonium sulfate solution.

The final NCl₃ solution is dried with calcium chloride.

Note: Solutions of NCl₃ in chloroform/carbon tetrachloride are reported to be stable for several

days when stored in the dark.
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Start

Prepare 10% (NH₄)₂SO₄ solution

Add CHCl₃/CCl₄ mixture

Cool in ice-water bath

Pass Cl₂ gas for 1 hr with shaking

Separate organic layer

Wash with 5% (NH₄)₂SO₄ solution

Dry with CaCl₂

NCl₃ solution
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Conclusion
In summary, while both NBr₃ and NCl₃ are highly reactive and unstable compounds, NBr₃ is

significantly more hazardous due to its extreme explosiveness at very low temperatures. NCl₃,

although still dangerous, can be handled and its reactions, such as decomposition and

hydrolysis, can be studied under controlled conditions. The differences in their stability and

reactivity are primarily dictated by the nature of the nitrogen-halogen bond, which is influenced

by factors such as atomic size and electronegativity. This comparative guide underscores the

importance of understanding the fundamental properties of these molecules for their safe

handling and potential application in chemical synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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